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For Researchers, Scientists, and Drug Development Professionals

Introduction
SHAAGtide is a novel synthetic peptide with significant potential in cellular research and

therapeutic development. Its unique mode of action, targeting specific cell surface receptors

and modulating intracellular signaling pathways, makes it a valuable tool for investigating a

range of cellular processes, including proliferation, differentiation, and apoptosis. These

application notes provide detailed protocols for the effective use of SHAAGtide in cell culture

experiments, guidelines for data analysis, and an overview of its mechanism of action.

Mechanism of Action
SHAAGtide is an antagonist of the fictional "Apoptosis-Promoting Receptor 1" (APR1). By

binding to APR1, SHAAGtide competitively inhibits the binding of the natural ligand,

"Apoptosis-Inducing Factor" (AIF). This inhibition prevents the downstream activation of the

caspase cascade, thereby protecting cells from programmed cell death. The primary signaling

pathway affected by SHAAGtide is the intrinsic apoptosis pathway, with a key impact on

mitochondrial membrane potential and cytochrome c release.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b15570485?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

